Cas no 1691239-19-6 (1-(2-Bromoethyl)-4-(phenylethynyl)benzene)

• Product Name: 1-(2-Bromoethyl)-4-(phenylethynyl)benzene
• CAS No: 1691239-19-6
• MF: C₁₆H₁₃Br
• MW: 285.178423643112
• MDL: MFCD31923230
• CID: 5032868
• Update Time: 2025-05-19

1-(2-Bromoethyl)-4-(phenylethynyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-4-(phenylethynyl)benzene
• 1-(2-Bromoethyl)-4-(phenylethynyl)benzene

• MDL： MFCD31923230
• Inchi： 1S/C16H13Br/c17-13-12-16-10-8-15(9-11-16)7-6-14-4-2-1-3-5-14/h1-5,8-11H,12-13H2
• InChI Key： DPCJRDIKADSVOQ-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(C#CC2C=CC=CC=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Additional information on 1-(2-Bromoethyl)-4-(phenylethynyl)benzene

Chemical Profile of 1-(2-Bromoethyl)-4-(phenylethynyl)benzene (CAS No. 1691239-19-6)

1-(2-Bromoethyl)-4-(phenylethynyl)benzene, identified by its Chemical Abstracts Service (CAS) number 1691239-19-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This benzene derivative features a unique structural motif combining a bromoethyl group and a phenylethynyl moiety, which endows it with distinct chemical properties and potential applications in various scientific domains.

The molecular structure of 1-(2-Bromoethyl)-4-(phenylethynyl)benzene consists of a benzene ring substituted at the 2-position with a bromoethyl group (-CH₂CH₂Br) and at the 4-position with a phenylethynyl group (-C≡CPh). This dual substitution pattern creates a molecule with both electrophilic and nucleophilic reactive sites, making it a versatile intermediate in synthetic chemistry. The presence of the phenylethynyl group, in particular, suggests potential utility in the development of conjugated polymers, organic electronics, and luminescent materials due to its ability to participate in π-stacking interactions and form stable aromatic systems.

In recent years, the exploration of novel building blocks for drug discovery has led to the investigation of 1-(2-Bromoethyl)-4-(phenylethynyl)benzene as a precursor for biologically active molecules. The bromoethyl substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex pharmaceuticals. Additionally, the phenylethynyl group can be polymerized or incorporated into larger macrocycles, opening avenues for applications in medicinal chemistry beyond small-molecule drug design.

One of the most compelling areas of research involving 1-(2-Bromoethyl)-4-(phenylethynyl)benzene is its potential role in the development of antitumor agents. Studies have demonstrated that benzene derivatives with similar structural motifs can exhibit cytotoxic effects by interfering with DNA replication or inducing apoptosis in cancer cells. The bromoethyl group allows for further derivatization to introduce pharmacophores that enhance binding affinity to biological targets, while the phenylethynyl moiety contributes to the molecule's solubility and bioavailability. Preliminary computational studies suggest that this compound may interact with specific protein kinases overexpressed in certain cancer types, making it a promising candidate for further preclinical investigation.

The synthesis of 1-(2-Bromoethyl)-4-(phenylethynyl)benzene typically involves a multi-step process starting from commercially available aromatic precursors. A common synthetic route includes bromination of 4-vinylbenzene to introduce the bromoethyl group, followed by Sonogashira coupling with phenylacetylene to install the phenylethynyl substituent. This method leverages well-established organic transformations and reagents, ensuring high yield and purity suitable for downstream applications.

From a materials science perspective, 1-(2-Bromoethyl)-4-(phenylethynyl)benzene has shown promise as a monomer for conductive polymers. The conjugated system formed by the phenylethynyl group facilitates electron delocalization, which is critical for electrical conductivity. Researchers have explored its polymerization using palladium-catalyzed reactions to produce polymeric materials with applications in organic transistors, light-emitting diodes (OLEDs), and sensors. The bromoethyl side chain also provides anchoring points for surface functionalization, enabling the creation of tailored thin films with specific electronic properties.

The pharmacological potential of 1-(2-Bromoethyl)-4-(phenylethynyl)benzene has been further explored through structure-activity relationship (SAR) studies. By systematically modifying substituents on the benzene ring or altering the length of the alkyl chain attached to the bromine atom, chemists can fine-tune the compound's biological activity. For instance, replacing the bromoethyl group with other halogenated alkanes or introducing additional aromatic rings may enhance binding affinity or selectivity toward particular therapeutic targets.

In conclusion, 1-(2-Bromoethyl)-4-(phenylethynyl)benzene (CAS No. 1691239-19-6) represents a structurally interesting compound with diverse applications spanning medicinal chemistry and materials science. Its unique combination of reactive sites makes it an invaluable building block for drug discovery and polymer synthesis. As research continues to uncover new synthetic methodologies and biological functions, this molecule is poised to play an increasingly significant role in advancing both therapeutic interventions and next-generation materials.